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Compound of Interest

Compound Name: alpha-lrone

Cat. No.: B1206951

For researchers, scientists, and drug development professionals, ensuring a safe and efficient
laboratory environment is paramount. This guide provides essential, immediate safety and
logistical information for the handling of alpha-lrone, a valuable aromatic ketone in fragrance
and research applications. Adherence to these procedural steps will minimize risk and ensure
proper disposal, fostering a secure and productive research setting.

Hazard Identification and Classification

Alpha-Irone is classified as a combustible liquid that is harmful if swallowed and can cause
skin and eye irritation.[1] Understanding these hazards is the first step in implementing
appropriate safety measures.

Hazard Classification Description
Physical Hazard Combustible liquid[1]
Health Hazards Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial when handling alpha-Irone.
The following table outlines the recommended PPE to mitigate exposure risks.
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Body Part

Recommended Protection

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended for protection
against ketones.[2] Ensure
gloves are inspected for any
signs of degradation or

puncture before use.

Eyes

Safety goggles or a face shield

Provide a seal around the eyes
to protect from splashes. A
face shield offers broader
protection, especially when

handling larger quantities.

Body

Laboratory coat or chemical-

resistant apron

A lab coat should be worn to
protect against incidental
contact. For tasks with a higher
risk of splashing, a chemical-

resistant apron is advised.

Respiratory

Use in a well-ventilated area.

Respirator if needed.

Work should be conducted in a
chemical fume hood to
minimize inhalation of vapors.
[1] If ventilation is inadequate,
a NIOSH-approved respirator
with organic vapor cartridges

should be used.

Operational Plan for Handling alpha-lrone

A systematic approach to handling alpha-lrone will enhance safety and efficiency.

1. Preparation:

» Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

 Verify that all necessary PPE is available and in good condition.
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o Have spill cleanup materials readily accessible. An inert absorbent material such as sand,
vermiculite, or commercial sorbents should be available.[3]

2. Handling:

e Avoid direct contact with skin and eyes.[4]

e Do not inhale vapors.[1]

o Keep the container tightly sealed when not in use to prevent the release of vapors.[4]

e Use non-sparking tools to prevent ignition of the combustible liquid.

3. Storage:

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][4]
o Keep containers tightly closed.[4]

» Store away from strong oxidizing agents, as they are incompatible.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident First-Aid Measures

Immediately wash the affected area with plenty
) of soap and water.[1] Remove contaminated
Skin Contact ) . o
clothing. Seek medical attention if irritation

persists.

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy
Eye Contact ) o . . .

to do. Continue rinsing. Seek immediate medical

attention.

Do NOT induce vomiting.[1] Rinse mouth with

Ingestion ] ) ] )

water. Seek immediate medical advice.

Move the person to fresh air.[1] If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms develop.

For spills, eliminate all ignition sources.[1][3] Absorb the spill with an inert material and place it
in a suitable, sealed container for disposal.[3]

Disposal Plan

Proper disposal of alpha-Irone and any contaminated materials is essential to protect the
environment.

1. Waste Collection:

Collect waste alpha-lrone and any materials used for spill cleanup (e.g., absorbent pads,
contaminated gloves) in a designated, properly labeled, and sealed container.

2. Waste Disposal:

Dispose of chemical waste in accordance with all federal, state, and local regulations.[5]

Do not dispose of alpha-lIrone down the drain or in general waste.[5]
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» Contact your institution's environmental health and safety (EHS) department for specific
guidance on hazardous waste disposal procedures.

Experimental Workflow for Handling alpha-lrone
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Workflow for Handling alpha-Irone
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Caption: Logical workflow for the safe handling and disposal of alpha-Irone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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